Cas no 3219-99-6 (6-Epi Doxycycline, >90%)

6-Epi Doxycycline, >90% Properties

Names and Identifiers

• 2-Naphthacenecarboxamide,4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-,(4S,4aR,5S,5aR,6S,12aS)-
• 2-Naphthacenecarboxamide,4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentah...
• 2-Naphthacenecarboxamide,4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-,(4S
• 6-EPI DOXYCYCLINE
• doxycyline
• 6-Epidoxycycline
• Doxycycline EP impurity A
• J-018675
• 3219-99-6
• UNII-YK3J80P304
• DTXSID401316717
• (4S,4aR,5S,5aR,6S,12aS)-4-(Dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide
• Q27294552
• Doxycycline hyclate impurity A [EP]
• 2-NAPHTHACENECARBOXAMIDE, 4-(DIMETHYLAMINO)-1,4,4A,5,5A,6,11,12A-OCTAHYDRO-3,5,10,12,12A-PENTAHYDROXY-6-METHYL-1,11-DIOXO-, (4S-(4.ALPHA.,4A.ALPHA.,5.ALPHA.,5A.ALPHA.,6.BETA.,12A.ALPHA.))-
• 6-Deoxy-6-epioxytetracycline
• Doxycycline monohydrate specified impurity A [EP]
• 6-Epioxytetracycline, 6-deoxy-
• 6-epi-Oxytetracycline, 6-deoxy-
• YK3J80P304
• DOXYCYCLINE MONOHYDRATE IMPURITY A [EP IMPURITY]
• Discontinued-Replaced by E585925
• (4S,4aR,5S,5aR,6S,12aR)-4-(dimethylamino)-1,5,10,11,12a-pentahydroxy-6-methyl-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
• .BETA.-6-DEOXY-5-HYDROXYTETRACYCLINE
• SCHEMBL2612783
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, (4S,4aR,5S,5aR,6S,12aS)-
• beta-6-Deoxy-5-hydroxytetracycline
• Doxycycline monohydrate impurity A [EP]
• Doxycycline hyclate specified impurity A [EP]
• 6-Epi Doxycycline, >90%
• epi-Doxycycline
• 6-epi-Doxycycline
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, (4S-(4alpha,4aalpha,5alpha,5aalpha,6beta,12aalpha))-
• DOXYCYCLINE HYCLATE IMPURITY A [EP IMPURITY]
• Doxycycline impurity A
• +Expand

• InChIKey： SGKRLCUYIXIAHR-IPJAVASBSA-N
• Inchi： InChI=1S/C22H24N2O8/c1-7-8-5-4-6-9(25)11(8)16(26)12-10(7)17(27)14-15(24(2)3)18(28)13(21(23)31)20(30)22(14,32)19(12)29/h4-7,10,14-15,17,25-27,30,32H,1-3H3,(H2,23,31)/t7-,10-,14-,15+,17+,22+/m1/s1
• SMILES： NC(C1C(=O)[C@@H](N(C)C)[C@@H]2[C@H]([C@@H]3[C@H](C)C4C=CC=C(O)C=4C(O)=C3C(=O)[C@]2(O)C=1O)O)=O

Computed Properties

• Exact Mass: 444.15300
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 2
• Monoisotopic Mass: 444.15326573g/mol
• Heavy Atom Count: 32
• Complexity: 956
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 182Ų

Experimental Properties

• LogP: 0.35270
• PSA: 181.62000
• Melting Point: >200°C (dec.)